Cas no 2228226-91-1 (2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine)
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 2228226-91-1
- EN300-1974591
- 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine
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- Inchi: 1S/C8H15F2N5/c1-8(2,3)15-13-7(12-14-15)5(4-11)6(9)10/h5-6H,4,11H2,1-3H3
- InChI Key: OPTZFWAJXAULHX-UHFFFAOYSA-N
- SMILES: FC(C(CN)C1N=NN(C(C)(C)C)N=1)F
Computed Properties
- Exact Mass: 219.12955182g/mol
- Monoisotopic Mass: 219.12955182g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.6Ų
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1974591-1g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 1g |
$1915.0 | 2023-09-16 | ||
| Enamine | EN300-1974591-5g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 5g |
$5553.0 | 2023-09-16 | ||
| Enamine | EN300-1974591-10g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 10g |
$8234.0 | 2023-09-16 | ||
| Enamine | EN300-1974591-0.05g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 0.05g |
$1608.0 | 2023-09-16 | ||
| Enamine | EN300-1974591-0.1g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 0.1g |
$1685.0 | 2023-09-16 | ||
| Enamine | EN300-1974591-0.25g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 0.25g |
$1762.0 | 2023-09-16 | ||
| Enamine | EN300-1974591-0.5g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 0.5g |
$1838.0 | 2023-09-16 | ||
| Enamine | EN300-1974591-1.0g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 1g |
$1915.0 | 2023-05-26 | ||
| Enamine | EN300-1974591-2.5g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 2.5g |
$3752.0 | 2023-09-16 | ||
| Enamine | EN300-1974591-5.0g |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine |
2228226-91-1 | 5g |
$5553.0 | 2023-05-26 |
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine
Introduction to 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228226-91-1)
The compound 2-(tert-butyl)-1,2,3,4-tetrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228226-91-1) is a tetrazole derivative with unique chemical properties and potential applications in various fields. This compound has gained attention in recent years due to its structural features and functional groups that make it suitable for use in pharmaceuticals, agrochemicals, and advanced materials. The presence of the tert-butyl group and the difluoro substitution on the propane chain contributes to its stability and reactivity.
The synthesis of this compound involves a multi-step process that typically includes the preparation of the tetrazole ring followed by substitution reactions to introduce the desired functional groups. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for producing this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in its synthesis, leading to higher yields and purities.
In terms of applications, 2-(tert-butyl-tetrazol-5-yl)-3,3-difluoropropan-1-amine has shown promise as a building block for drug discovery. Its tetrazole moiety is known to exhibit biological activity in various assays, making it a valuable component in medicinal chemistry. Recent studies have highlighted its potential as an inhibitor of certain enzymes and receptors, which could lead to novel therapeutic agents for conditions such as inflammation and neurodegenerative diseases.
The chemical structure of this compound also makes it a candidate for use in agrochemicals. The presence of the fluorine atoms and the tert-butyl group enhances its stability under environmental conditions, which is crucial for agricultural applications. Researchers have investigated its role as a herbicide or fungicide precursor, with promising results in laboratory tests.
From an environmental perspective, understanding the fate and transport of this compound is essential for assessing its safety and sustainability. Studies have shown that it undergoes degradation under specific environmental conditions, such as UV light or microbial activity. These findings are critical for developing strategies to minimize its impact on ecosystems while maximizing its benefits.
In conclusion, 2-(tert-butyl-tetrazol-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228226-91-1) is a versatile compound with significant potential across multiple industries. Its unique chemical properties and functional groups make it a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in modern science and technology.
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